molecular formula C18H14F3N3OS B2753212 N-[4-(2-{[3-(trifluoromethyl)phenyl]amino}-1,3-thiazol-4-yl)phenyl]acetamide CAS No. 1023875-75-3

N-[4-(2-{[3-(trifluoromethyl)phenyl]amino}-1,3-thiazol-4-yl)phenyl]acetamide

Cat. No.: B2753212
CAS No.: 1023875-75-3
M. Wt: 377.39
InChI Key: WCPMDFWXUJATQO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound is an acetamide derivative with a complex aromatic system including a thiazole ring and a trifluoromethylated phenyl group .


Molecular Structure Analysis

The molecular structure of this compound would likely be characterized by the presence of the thiazole ring, the trifluoromethylated phenyl group, and the acetamide group .


Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the reactivity of the thiazole ring, the trifluoromethylated phenyl group, and the acetamide group .


Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by the presence of the thiazole ring, the trifluoromethylated phenyl group, and the acetamide group .

Scientific Research Applications

Antimicrobial Activity

Several studies have synthesized derivatives of thiazole-containing compounds, showing promising antimicrobial properties. For example, derivatives bearing different heterocyclic rings were evaluated for their antitumor activity in vitro against human tumor cell lines, indicating the compound's potential as an anticancer agent. Another study focused on synthesizing new heterocyclic compounds incorporating sulfamoyl moiety suitable for use as antimicrobial agents, showcasing significant antibacterial and antifungal activities (Darwish et al., 2014). Additionally, N-phenylacetamide derivatives containing 4-arylthiazole moieties were synthesized, displaying promising results against various bacterial strains (Lu et al., 2020).

Anticancer Activity

The exploration into anticancer properties has been significant. A study synthesizing benzothiazole derivatives bearing different heterocyclic rings demonstrated considerable anticancer activity against some cancer cell lines (Yurttaş et al., 2015). Additionally, novel sulphonamide derivatives exhibited good antimicrobial activity, with certain compounds showing high activity towards most strains (Fahim & Ismael, 2019).

Other Biological Activities

Research into the biological activities of N-[4-(2-{[3-(trifluoromethyl)phenyl]amino}-1,3-thiazol-4-yl)phenyl]acetamide derivatives has also covered areas like the synthesis of thiazolidin-4-one derivatives as potential antimicrobial agents, indicating the versatility of these compounds in pharmaceutical applications (Baviskar et al., 2013).

Future Directions

The future directions for the study of this compound would likely involve further exploration of its synthesis, its reactivity, and its potential applications .

Properties

IUPAC Name

N-[4-[2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-yl]phenyl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H14F3N3OS/c1-11(25)22-14-7-5-12(6-8-14)16-10-26-17(24-16)23-15-4-2-3-13(9-15)18(19,20)21/h2-10H,1H3,(H,22,25)(H,23,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WCPMDFWXUJATQO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)NC1=CC=C(C=C1)C2=CSC(=N2)NC3=CC=CC(=C3)C(F)(F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H14F3N3OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

377.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.